Cas no 1227358-55-5 (Meloxicam-d)

• Product Name: Meloxicam-d
• CAS No: 1227358-55-5
• MF: C₁₄H₁₃N₃O₄S₂
• MW: 351.400720357895
• CID: 5083602
• Update Time: 2026-03-01

Meloxicam-d Chemical and Physical Properties

Names and Identifiers

• Meloxicam-d3 (5-methyl-d3-2-thiazolyl)
• 2H-​1,​2-​Benzothiazine-​3-​carboxamide, 4-​hydroxy-​2-​methyl-​N-​[5-​(methyl-​d3)​-​2-​thiazolyl]​-​, 1,​1-​dioxide
• Meloxicam-d

• Inchi： 1S/C14H13N3O4S2/c1-8-7-15-14(22-8)16-13(19)11-12(18)9-5-3-4-6-10(9)23(20,21)17(11)2/h3-7,18H,1-2H3,(H,15,16,19)
• InChI Key： ZRVUJXDFFKFLMG-UHFFFAOYSA-N
• SMILES： OC1=C(N(C)S(=O)(=O)C2=CC=CC=C12)C(=O)NC1SC(C([H])([H])[H])=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on Meloxicam-d

Meloxicam-d: A Comprehensive Overview of CAS No 1227358-55-5 in Modern Pharmaceutical Research

Meloxicam-d, chemically identified by the CAS number 1227358-55-5, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound, a derivative of meloxicam, has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications. The introduction of meloxicam-d into clinical and preclinical research underscores the ongoing innovation in the treatment of inflammatory and pain-related disorders.

The molecular structure of Meloxicam-d exhibits distinct characteristics that differentiate it from its parent compound, meloxicam. These structural modifications contribute to enhanced binding affinity to cyclooxygenase-2 (COX-2) enzymes, which are pivotal in the inflammatory response. This improved binding affinity is attributed to subtle changes in the chemical moiety, which optimize the compound's interaction with biological targets. Such enhancements are critical in developing more effective and selective anti-inflammatory agents.

Recent studies have highlighted the promising role of meloxicam-d in managing chronic inflammatory conditions. Unlike traditional nonsteroidal anti-inflammatory drugs (NSAIDs), meloxicam-d demonstrates a reduced incidence of gastrointestinal side effects while maintaining potent anti-inflammatory activity. This is particularly significant given the widespread use of NSAIDs and the associated risks of gastrointestinal toxicity. The research on meloxicam-d has shown that its selective COX-2 inhibition minimizes systemic side effects, making it a more favorable option for long-term therapeutic use.

The pharmacokinetic profile of Meloxicam-d has been extensively studied to ensure optimal drug delivery and efficacy. Studies indicate that meloxicam-d exhibits a prolonged half-life compared to its parent compound, allowing for less frequent dosing and improved patient compliance. Additionally, the compound's bioavailability remains high across various administration routes, including oral and intravenous formulations. These pharmacokinetic advantages make meloxicam-d an attractive candidate for both acute and chronic pain management.

In vitro and in vivo experiments have provided compelling evidence of meloxicam-d's efficacy in reducing inflammation and pain. Animal models have demonstrated significant reductions in carrageenan-induced paw edema and thermal hyperalgesia when treated with meloxicam-d. Furthermore, human clinical trials have reported substantial improvements in patients suffering from osteoarthritis and rheumatoid arthritis following treatment with this novel compound. The consistent positive outcomes across different study populations underscore the therapeutic potential of meloxicam-d.

The mechanism of action of Meloxicam-d revolves around its ability to selectively inhibit COX-2 enzymes, thereby reducing the synthesis of prostaglandins—key mediators of inflammation and pain. Unlike non-selective NSAIDs that also inhibit COX-1 enzymes, meloxicam-d spares platelet aggregation while targeting COX-2. This selectivity not only enhances therapeutic efficacy but also mitigates the risk of gastrointestinal bleeding—a common adverse effect associated with traditional NSAIDs.

Advanced spectroscopic techniques have been employed to elucidate the structural determinants responsible for meloxicam-d's enhanced pharmacological properties. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have revealed critical interactions between meloxicam-d and COX-2 active sites. These insights have guided further modifications to optimize drug design, ensuring maximal efficacy with minimal side effects.

The development of meloxicam-d aligns with global trends toward personalized medicine and targeted therapy. By leveraging structural biology and computational modeling, researchers have been able to fine-tune the compound's properties to meet specific therapeutic needs. This approach exemplifies how modern pharmaceutical science integrates interdisciplinary knowledge to develop next-generation therapeutics.

Emerging research also explores the potential applications of meloxicam-d beyond traditional anti-inflammatory uses. Preliminary findings suggest that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. The ability of meloxicam-d to cross the blood-brain barrier has opened new avenues for investigating its role in central nervous system disorders.

The regulatory landscape for Meloxicam-d is evolving as clinical data continues to accumulate. Regulatory agencies worldwide are closely monitoring its safety and efficacy profiles to ensure it meets stringent approval standards. The growing body of evidence supporting meloxicam-d's therapeutic benefits positions it as a promising candidate for regulatory approval in multiple jurisdictions.

In conclusion, meloxicam-d (CAS No 1227358-55-5) represents a significant stride forward in pharmaceutical innovation. Its unique pharmacological profile, combined with favorable pharmacokinetic properties, makes it an excellent candidate for treating chronic inflammatory conditions with reduced systemic side effects. As research progresses, additional therapeutic applications may emerge, further solidifying meloxicam-d's role as a cornerstone in modern medicine.